Cas no 1049570-94-6 (N-(2H-1,3-benzodioxol-5-yl)-N'-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide
• CAS No: 1049570-94-6
• MF: C₂₂H₂₆N₄O₅
• MW: 426.465645313263
• CID: 6169387
• PubChem ID: 42268466
• Update Time: 2025-10-24

N-(2H-1,3-benzodioxol-5-yl)-N'-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-N'-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide
• 1049570-94-6
• F5266-0105
• N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide
• N'-(1,3-benzodioxol-5-yl)-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]oxamide
• AKOS024504409

• Inchi： 1S/C22H26N4O5/c1-29-18-5-3-17(4-6-18)26-12-10-25(11-13-26)9-8-23-21(27)22(28)24-16-2-7-19-20(14-16)31-15-30-19/h2-7,14H,8-13,15H2,1H3,(H,23,27)(H,24,28)
• InChI Key： KGTVNCQRCXFJGN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1CCN(CCNC(C(NC2=CC=C3C(=C2)OCO3)=O)=O)CC1

Computed Properties

• Exact Mass: 426.19031994g/mol
• Monoisotopic Mass: 426.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide

Research Brief on N-(2H-1,3-benzodioxol-5-yl)-N'-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide (CAS: 1049570-94-6)

N-(2H-1,3-benzodioxol-5-yl)-N'-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide (CAS: 1049570-94-6) is a synthetic compound that has garnered significant attention in recent chemical and biomedical research due to its potential pharmacological properties. This compound, characterized by its unique benzodioxol and piperazine moieties, has been investigated for its interactions with various biological targets, particularly in the central nervous system (CNS). The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent studies have highlighted the compound's role as a modulator of neurotransmitter systems, particularly serotonin (5-HT) and dopamine receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1049570-94-6 exhibits high affinity for 5-HT_1A and D₂ receptors, suggesting its potential application in neuropsychiatric disorders such as anxiety and schizophrenia. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's binding interactions, revealing a unique binding pocket that may explain its selectivity.

In addition to its CNS applications, preliminary research has explored the compound's anti-inflammatory properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that 1049570-94-6 inhibits the NF-κB pathway in macrophages, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest a potential dual therapeutic role, though further in vivo studies are required to validate these effects and assess toxicity profiles.

The synthesis of 1049570-94-6 has also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable, high-yield route using a novel Pd-catalyzed coupling reaction, improving the compound's accessibility for preclinical studies. This advancement addresses previous challenges in producing sufficient quantities for comprehensive pharmacological evaluation.

Despite these promising developments, critical gaps remain in understanding the compound's pharmacokinetics and long-term safety. Current research efforts, as noted in a 2024 review in Expert Opinion on Drug Discovery, emphasize the need for more robust animal models to evaluate the compound's bioavailability and metabolic stability. Future directions may include structural modifications to enhance its drug-like properties while retaining its pharmacological activity.

In conclusion, 1049570-94-6 represents a compelling case study in rational drug design, with its multifaceted biological activity and evolving synthetic methodologies. While its therapeutic potential is increasingly recognized, translational research must bridge the gap between bench findings and clinical applications. This compound exemplifies the intersection of chemical innovation and biomedical discovery in modern pharmaceutical research.